Cas no 1028252-11-0 (5-Chloro-2-methylbenzamide)

• Product Name: 5-Chloro-2-methylbenzamide
• CAS No: 1028252-11-0
• Molecular Formula: C₈H₈ClNO
• Molecular Weight: 169.608221054077
• MDL: MFCD11044835
• CID: 842490
• PubChem ID: 23464304

5-Chloro-2-methylbenzamide Properties

Names and Identifiers

• 5-chloro-2-MethylbenzaMide
• NE54461
• Y5855

• MDL： MFCD11044835
• InChIKey： FSBZFVCIKUIIMT-UHFFFAOYSA-N
• Inchi： 1S/C8H8ClNO/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H2,10,11)
• SMILES： ClC1C=CC(C)=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 169.0294416g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 169.0294416g/mol
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1

Experimental Properties

• Boiling Point: 250.9±33.0 ºC (760 Torr),
• Flash Point: 105.5±25.4 ºC,
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• Density: 1.243±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives